Cas no 77312-39-1 (Guanosine, N-ethyl-)

• Product Name: Guanosine, N-ethyl-
• CAS No: 77312-39-1
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 530564
• PubChem ID: 136274575
• Update Time: 2025-04-19

Guanosine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-ethyl-
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(ethylamino)-3H-purin-6-one
• N-Ethylguanosine
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(ethylamino)-1H-purin-6(9H)-one
• 77312-39-1
• SCHEMBL20240172
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(ethylamino)-6,9-dihydro-1H-purin-6-one
• DTXSID40709166

• Inchi： 1S/C12H17N5O5/c1-2-13-12-15-9-6(10(21)16-12)14-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,2-3H2,1H3,(H2,13,15,16,21)/t5-,7-,8-,11-/m1/s1
• InChI Key： NNQCGMWOZJYFTM-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(NCC)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 311.12296866g/mol
• Monoisotopic Mass: 311.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 141Ų